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Compound of Interest

Compound Name:
Methyl 2-

(hydroxymethyl)isonicotinate

Cat. No.: B1317243 Get Quote

An In-depth Technical Guide to Methyl 2-
(hydroxymethyl)isonicotinate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-
(hydroxymethyl)isonicotinate, a key chemical intermediate with significant relevance in

medicinal chemistry and drug discovery. This document details its chemical properties,

synthesis protocols, and its role as a structural motif in the development of targeted

therapeutics.

Core Compound Data
Methyl 2-(hydroxymethyl)isonicotinate is a substituted pyridine derivative. Its unique

structure, featuring both a hydroxymethyl group and a methyl ester on the isonicotinate

scaffold, makes it a versatile building block in organic synthesis.

Table 1: Chemical and Physical Properties of Methyl 2-(hydroxymethyl)isonicotinate
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Property Value Reference

CAS Number 58481-17-7 [1]

Molecular Formula C₈H₉NO₃

Molecular Weight 167.16 g/mol

Appearance Solid

Boiling Point 304.2 ± 32.0 °C at 760 mmHg

Purity >95% - 97% [1]

Storage Temperature Room Temperature

InChI Key
PBBNEARCAGHGCQ-

UHFFFAOYSA-N

Significance in Drug Discovery
The isonicotinic acid core is a recognized pharmacophore present in numerous approved

pharmaceutical agents.[2][3] Derivatives of this scaffold have shown a wide range of biological

activities, including anti-inflammatory and anticancer properties.[4][5] While Methyl 2-
(hydroxymethyl)isonicotinate is not itself an active pharmaceutical ingredient, its structural

motifs are integral to the synthesis of complex, biologically active molecules.

Notably, the picolinamide structure, closely related to isonicotinates, is a key component of

several multi-kinase inhibitors, such as Sorafenib and Regorafenib.[6][7][8] These drugs are

crucial in the treatment of various cancers, and their synthesis relies on intermediates with

similar structural features to Methyl 2-(hydroxymethyl)isonicotinate. The hydroxymethyl

group, in particular, can be a strategic site for further chemical modification to enhance

pharmacokinetic and pharmacodynamic properties of a lead compound.[9]

Experimental Protocols
Synthesis of Methyl 2-(hydroxymethyl)isonicotinate
A common synthetic route to Methyl 2-(hydroxymethyl)isonicotinate involves the

hydroxymethylation of a methyl isonicotinate precursor. The following protocol is a
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representative example.[10]

Materials:

Methyl isonicotinate

Methanol (MeOH)

Sulfuric acid (H₂SO₄)

Ammonium peroxydisulfate ((NH₄)₂S₂O₈)

Water (H₂O)

Sodium carbonate (Na₂CO₃)

Ethyl acetate (EtOAc)

Sodium sulfate (Na₂SO₄)

Heptane

Silica gel for column chromatography

Procedure:

In a round-bottomed flask, dissolve methyl isonicotinate and a catalytic amount of sulfuric

acid in methanol.

Heat the solution to reflux.

Separately, prepare a solution of ammonium peroxydisulfate in water.

Add the ammonium peroxydisulfate solution dropwise to the refluxing methanol solution over

a period of 20 minutes.

Continue to reflux the reaction mixture for an additional 20 minutes.

Allow the reaction to cool to room temperature. A solid may precipitate.
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Filter the solid and wash it with methanol.

Remove the methanol from the filtrate under reduced pressure.

Neutralize the remaining aqueous solution by the careful, stepwise addition of solid sodium

carbonate under ice-cooling.

Extract the aqueous solution with ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent.

Purify the crude product by flash chromatography on a silica gel column, using a gradient of

ethyl acetate in heptane as the eluent, to yield pure Methyl 2-
(hydroxymethyl)isonicotinate.

Visualizing Synthetic and Biological Pathways
The following diagrams illustrate the importance of the isonicotinate scaffold in the synthesis of

targeted cancer therapies and the general mechanism of action for such drugs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1317243?utm_src=pdf-body
https://www.benchchem.com/product/b1317243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow of a Picolinamide Intermediate for Regorafenib
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Caption: Synthetic workflow for a key picolinamide intermediate.
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Simplified Kinase Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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